Cas no 53719-45-2 (Methanesulfonamide,1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)-)

Methanesulfonamide,1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)- structure
53719-45-2 structure
Product Name:Methanesulfonamide,1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)-
CAS No:53719-45-2
MF:C7H3Cl3F3NO2S
MW:328.523428201675
CID:385763
PubChem ID:3016837
Update Time:2025-04-19

Methanesulfonamide,1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide,1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)-
    • 1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)methanesulfonamide
    • Methanesulfonamide, 1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)-
    • 53719-45-2
    • DTXSID10201980
    • Inchi: 1S/C7H3Cl3F3NO2S/c8-4-1-3(2-5(9)6(4)10)14-17(15,16)7(11,12)13/h1-2,14H
    • InChI Key: WHVHSIVLDBKJOE-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1)NS(C(F)(F)F)(=O)=O)Cl)Cl

Computed Properties

  • Exact Mass: 326.89039
  • Monoisotopic Mass: 326.890217g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • Density: 1.803±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (6.6E-3 g/L) (25 ºC),
  • PSA: 46.17
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